Cas no 1248548-62-0 (Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate)

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate is a brominated indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 3-position, enabling further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The ester group at the 2-position enhances its versatility as a synthetic intermediate, facilitating transformations into carboxylic acids, amides, or other derivatives. Its phenyl substitution at the 1-position contributes to steric and electronic modulation, making it valuable for constructing complex heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for the development of indole-based bioactive molecules. High purity and well-defined reactivity ensure consistent performance in research applications.
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate structure
1248548-62-0 structure
Product Name:Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
CAS No:1248548-62-0
MF:C16H12BrNO2
MW:330.175983428955
CID:2126672
Update Time:2025-06-06

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
    • SKKXCRNUBTZKPM-UHFFFAOYSA-N
    • methyl 1-phenyl-3-bromo-1H-indole-2-carboxylate
    • 3-Bromo-1-phenyl-1H-indole-2-carboxylic acid methyl ester
    • Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
    • Inchi： 1S/C16H12BrNO2/c1-20-16(19)15-14(17)12-9-5-6-10-13(12)18(15)11-7-3-2-4-8-11/h2-10H,1H3
    • InChI Key： SKKXCRNUBTZKPM-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)OC)N(C2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Topological Polar Surface Area: 31.2

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM265012-1g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
1g
 $594 2021-08-18
Chemenu
CM265012-5g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
5g
 $1351 2021-08-18
Chemenu
CM265012-10g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
10g
 $1828 2021-08-18
Chemenu
CM265012-1g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
1g
 $594 2023-02-03
Chemenu
CM265012-5g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
5g
 $1351 2023-02-03
Chemenu
CM265012-10g
Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate
 1248548-62-0 95%+
10g
 $1828 2023-02-03

Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate Related Literature

1248548-62-0 (Methyl 3-bromo-1-phenyl-1H-indole-2-carboxylate) Related Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent